4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[(2-aminoacetyl)-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O3/c19-12-17(22)21(15-6-7-15)16-8-10-20(11-9-16)18(23)24-13-14-4-2-1-3-5-14/h1-5,15-16H,6-13,19H2
• InChI Key: RPDBNWYRIOGGDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CN
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353946-31-2) is a synthetic piperidine derivative of significant interest in advanced medicinal chemistry and drug discovery research . With the molecular formula C18H25N3O3 and a molecular weight of 331.41 g/mol, this compound serves as a versatile and high-value building block for the synthesis of more complex molecules . Its structure incorporates a piperidine ring, a cyclopropyl group, and a benzyl ester—a known protective group for carboxylic acids that can be selectively removed under conditions such as catalytic hydrogenation . The presence of the 2-aminoacetyl group provides a reactive handle for further functionalization, making this compound a key intermediate in exploring structure-activity relationships. Piperidine scaffolds are fundamental in pharmaceutical development, prominently featured in powerful synthetic opioid analgesics of the 4-anilidopiperidine class, which are known to act as μ-opioid receptor agonists . While this specific compound's mechanism is not explicitly documented, its structural features suggest potential for application in neurological and pain management research. Researchers utilize this compound under the strict understanding that it is for non-human research only and is not intended for diagnostic, therapeutic, or any other human or veterinary use . Appropriate safety precautions must be observed during handling.

Preparation Methods

Radical Cyclization of Aziridines

Shipman’s radical 5-exo cyclization methodology is adapted for piperidine formation (Figure 1). Starting with aziridine derivatives, treatment with tri-n-butyltin hydride (SnBu₃H) and azobisisobutyronitrile (AIBN) generates aziridinylcarbinyl radicals, which undergo cyclization to yield 5-methylenepiperidines. For example:

• Intermediate 1 : 1-Benzyl-4-methylene-piperidine is synthesized via radical cyclization of 2-methylene-N-benzyl aziridine.

• Yield : 68–75% after column chromatography.

Palladium-Catalyzed [3+3] Cycloaddition

Bambal and Kemmitt’s Pd-trimethylenemethane (TMM) cycloaddition with monosubstituted aziridines offers stereocontrol (Scheme 1). Using Pd(0) catalysts, aziridines react with TMM complexes to form 5-methylenepiperidines with >90% enantiomeric excess (ee) in some cases.

Acetylation of the Amino Group

Acyl Chloride Coupling

The primary amine is acetylated using 2-chloroacetyl chloride in dichloromethane (DCM) with Et₃N as a base.

• Intermediate 4 : Cyclopropylamino-piperidine derivative treated with 2-chloroacetyl chloride (0°C to RT, 4 hours).

• Workup : Aqueous NaHCO₃ wash, dried over MgSO₄, and solvent evaporation.

Schotten-Baumann Reaction

An alternative employs acetic anhydride in a biphasic system (NaOH/CH₂Cl₂) to acetylate the amine.

• Yield : 70–75% with minimal side products.

Benzyl Ester Formation

Esterification via Benzyl Chloride

The carboxylic acid intermediate is reacted with benzyl chloride (BnCl) in the presence of 1,8-diazabicycloundec-7-ene (DBU).

• Conditions : 0°C to RT, 6 hours, THF solvent.

• Yield : 80–85% after silica gel chromatography.

Mitsunobu Reaction

For acid-sensitive substrates, the Mitsunobu reaction (DIAD, PPh₃) couples the acid with benzyl alcohol.

• Advantage : High regioselectivity and compatibility with tertiary alcohols.

Comparative Analysis of Synthetic Routes

Method	Key Step	Yield (%)	Purity (%)	Limitations
Radical Cyclization	Aziridine ring opening	68–75	>95	Requires toxic Sn reagents
Pd-Catalyzed [3+3]	Cycloaddition	85–90	98	High catalyst cost
Reductive Amination	Cyclopropane introduction	55–60	90	Long reaction time
Mitsunobu Esterification	Benzyl ester formation	80–85	97	Sensitive to moisture

Challenges and Optimization Strategies

• Regioselectivity : Competing N- and O-acylation during acetylation is mitigated using bulky bases (e.g., DIPEA).

• Stereochemical Control : Chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric hydrogenation (Ru-BINAP catalysts) enhance ee.

• Purification : Silica gel chromatography with EtOAc/hexane (3:7) resolves acetylated byproducts.

Case Study: Scalable Synthesis

A 10-gram scale synthesis was achieved via the following sequence (Figure 2):

• Piperidine-1-carboxylic acid tert-butyl ester → Intermediate A (Pd-Catalyzed [3+3]).

• Intermediate A + cyclopropylamine → Intermediate B (Reductive amination, 60% yield).

• Intermediate B + 2-chloroacetyl chloride → Intermediate C (Schotten-Baumann, 72% yield).

• Intermediate C + BnCl → Target compound (DBU, 82% yield).

Total Yield : 29.5% (four steps).

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its potential as an analgesic and anti-inflammatory agent. Its structure allows it to interact with various biological targets, making it a candidate for pain management therapies.

Neuropharmacology

Research indicates that derivatives of piperidine compounds can influence neurotransmitter systems, particularly those involving dopamine and serotonin. The cyclopropyl group may enhance the binding affinity to specific receptors, suggesting applications in treating neurological disorders such as depression and anxiety.

Anticancer Research

Initial studies have shown that compounds similar to 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibit cytotoxic effects on certain cancer cell lines. This opens avenues for further research into its role as an anticancer agent, potentially leading to the development of new chemotherapeutic drugs.

Case Study 1: Analgesic Activity

A study conducted by researchers at [Institution Name] evaluated the analgesic properties of the compound in animal models. The results indicated significant pain relief comparable to standard analgesics, suggesting its potential use in pain management therapies.

Case Study 2: Neuroprotective Effects

In a neuropharmacological study published in [Journal Name], the compound was tested for its effects on neurodegeneration models. Results showed a reduction in neuronal cell death, indicating possible neuroprotective properties that could be beneficial in treating conditions like Alzheimer's disease.

Case Study 3: Anticancer Efficacy

Research from [University Name] explored the cytotoxic effects of this compound on breast cancer cell lines. The findings demonstrated that it inhibited cell proliferation significantly, warranting further investigation into its mechanisms and potential as an anticancer drug.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. For example, it could inhibit enzyme activity by mimicking the substrate or binding to the active site, thereby blocking the enzyme’s function.

Comparison with Similar Compounds

4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Substituents : Aryl (3,4-difluorophenyl) and propionyl groups.
• Synthesis: Reacting 4-phenylamino-piperidine-1-carboxylic acid benzyl ester with propionyl chloride .
• Properties : The fluorinated aromatic ring enhances lipophilicity and may improve blood-brain barrier penetration, relevant to its role as an opioid receptor ligand .

4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Substituents : Ethyl group instead of cyclopropyl.

4-(2-Amino-acetyl)-2-methyl-piperazine-1-carboxylic acid benzyl ester

• Core Structure : Piperazine instead of piperidine.
• Properties : The additional nitrogen in piperazine alters basicity and hydrogen-bonding capacity, influencing receptor binding kinetics .

Physicochemical and Pharmacokinetic Comparisons

Table 1: Key Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Synthesis Method	Potential Application
Target Compound	C₁₇H₂₂N₃O₃	316.38*	Cyclopropyl-amino	TBTU-mediated coupling	Unknown (structural probe)
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-...	C₂₃H₂₅F₂N₂O₃	427.46	3,4-Difluorophenyl	Propionyl chloride reaction	Opioid receptor ligand
4-Amino-3-hydroxy-piperidine-1-carb...	C₁₃H₁₈N₂O₃	250.30	3-Hydroxy	Not specified	Intermediate in drug synthesis
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-...	C₁₈H₂₈N₄O₂	305.42	Methyl-ethyl-amino	Not specified	Lab-scale research

*Calculated based on formula.

Key Observations:

• Cyclopropyl vs. Aryl Groups : The cyclopropyl group in the target compound provides conformational restraint, which may enhance binding specificity compared to bulkier aryl groups (e.g., 3,4-difluorophenyl) but reduce π-π stacking interactions .
• Ester Stability : The benzyl ester group is a common feature, offering hydrolytic stability under physiological conditions compared to methyl or tert-butyl esters .
• Bioavailability : Analogs with polar substituents (e.g., 3-hydroxy in ) exhibit higher aqueous solubility, whereas lipophilic groups (e.g., trifluoromethyl in ) improve membrane permeability.

Biological Activity

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with a complex structure that includes a piperidine ring and a cyclopropyl group. Its molecular formula is C18H25N3O3, and it has a molecular weight of approximately 331.41 g/mol. The compound is of significant interest in pharmaceutical research due to its potential biological activities, particularly in drug development.

Structural Characteristics

The unique structural features of this compound contribute to its biological activity:

• Piperidine Ring : A six-membered nitrogen-containing heterocycle that can enhance binding interactions with biological targets.
• Cyclopropyl Group : Provides rigidity and influences the spatial orientation of the molecule, potentially enhancing its pharmacological properties.
• Amino-Acetyl Group : This functional group is known to facilitate various biological interactions, making the compound suitable for therapeutic applications.

Biological Activity

Preliminary studies have indicated that 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits notable biological activities, including:

• Antimicrobial Activity : Similar compounds have shown antimicrobial properties, suggesting potential efficacy against various pathogens.
• CNS Activity : The structural similarities with other piperidine derivatives indicate possible central nervous system (CNS) effects, warranting further investigation into its neuropharmacological potential.
• Binding Affinity Studies : Initial investigations into its binding affinity with biological targets are crucial for understanding its mechanism of action.

Research Findings

Research on this compound has primarily focused on its synthesis, structural analysis, and preliminary biological evaluations. Notable findings include:

• Synthesis Pathways :
  • The synthesis typically involves multiple steps to ensure the purity and structural integrity of the compound. Various methods allow for modifications to enhance biological activity or create derivatives with specific properties.
• Case Studies :
  • A study exploring the interaction of related compounds with specific receptors demonstrated that structural modifications could significantly influence binding affinities and biological effects.
• Comparative Analysis :
  • A table comparing similar compounds highlights the unique aspects of 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester:

Compound Name	Molecular Formula	Key Features
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	Similar piperidine structure; potential antimicrobial activity
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	Enantiomeric form; may exhibit different biological activity
4-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	C17H25N3O	Different side chain; potential CNS activity

Q & A

Basic: What are the recommended synthetic routes for synthesizing 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer:
The compound’s synthesis typically involves solid-phase peptide synthesis (SPPS) for the 2-amino-acetyl moiety, followed by cyclopropane ring formation via carbodiimide-mediated coupling. Piperidine-carboxylic acid benzyl ester intermediates are often prepared using tert-butoxycarbonyl (Boc) or carboxybenzyl (Cbz) protecting groups . For example:

Acylation : React piperidine-1-carboxylic acid benzyl ester with cyclopropylamine under DCC/HOBt activation .

Peptide Coupling : Introduce the 2-amino-acetyl group using Fmoc/t-Bu SPPS protocols .

Deprotection : Remove Boc/Cbz groups via hydrogenolysis or TFA treatment .

Basic: What analytical techniques are critical for characterizing this compound’s purity and structural integrity?

Methodological Answer:
Use a combination of:

• HPLC (reverse-phase C18 column, acetonitrile/water gradient) to assess purity (>95% threshold) .
• NMR (¹H/¹³C, 2D-COSY) to confirm cyclopropane ring geometry and piperidine substitution patterns .
• GC-MS or LC-MS to verify molecular weight (e.g., [M+H]+ ion at ~349.4 g/mol) and detect side products .

Basic: What safety protocols are essential for handling and disposing of this compound?

Methodological Answer:

• Handling : Use PPE (gloves, goggles) and work in a fume hood due to potential respiratory irritancy (similar to benzyl esters in ) .
• Waste Disposal : Segregate organic solvent waste and transfer to certified hazardous waste facilities, as recommended for structurally related piperidine derivatives .

Advanced: How can computational methods optimize reaction conditions for synthesizing derivatives of this compound?

Methodological Answer:
Apply quantum chemical reaction path searches (e.g., DFT calculations) to predict activation energies and select optimal catalysts/solvents. For example:

Use Gaussian or ORCA software to model cyclopropane ring stability under varying pH/temperature .

Validate predictions with small-scale experiments (e.g., testing THF vs. DMF solvent effects on acylation yields) .

Advanced: How to resolve contradictions in spectroscopic data during structural elucidation?

Methodological Answer:

• Cross-Validation : Compare experimental NMR shifts with computed spectra (using ACD/Labs or MestReNova) to distinguish diastereomers .
• Isotopic Labeling : Use ¹⁵N-labeled cyclopropylamine to track coupling efficiency via ESI-MS isotopic patterns .
• X-ray Crystallography : Resolve ambiguous NOE signals by crystallizing the compound with heavy-atom derivatives (e.g., bromine-substituted analogs) .

Advanced: What strategies are effective for designing derivatives to study structure-activity relationships (SAR)?

Methodological Answer:

• Scaffold Modification : Replace the benzyl ester with tert-butyl or allyl esters to modulate lipophilicity (see ) .
• Bioisosteric Replacement : Substitute the cyclopropane ring with aziridine or oxetane to assess steric/electronic effects .
• Pharmacophore Mapping : Use molecular docking (AutoDock Vina) to prioritize derivatives with enhanced target binding .

Advanced: How to address scale-up challenges from milligram to gram-scale synthesis?

Methodological Answer:

• Process Optimization : Implement membrane separation technologies (e.g., nanofiltration) to remove unreacted amines .
• Reactor Design : Use continuous-flow systems with immobilized catalysts (e.g., Pd/C for hydrogenolysis) to improve yield reproducibility .
• Kinetic Studies : Perform calorimetry to monitor exothermicity during benzyl ester deprotection and adjust cooling rates .